Cas no 919264-35-0 (N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 919264-35-0
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6103803
• PubChem ID: 24323732
• Update Time: 2025-05-24

N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-((5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• Acetamide, N-(2-furanylmethyl)-2-[[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio]-
• N-[(furan-2-yl)methyl]-2-{[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• F0594-2923
• 919264-35-0
• AKOS024585842

• Inchi： 1S/C16H15N3O4S/c20-14(17-9-13-7-4-8-21-13)11-24-16-19-18-15(23-16)10-22-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,17,20)
• InChI Key： PDZYQKOJVAPHHN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1=NN=C(COC2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.10±0.46(Predicted)

Additional information on N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Professional Introduction to N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 919264-35-0)

N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 919264-35-0, represents a convergence of innovative structural design and functional properties that make it a promising candidate for further exploration in drug development.

The molecular architecture of N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is characterized by a combination of heterocyclic rings and functional groups that contribute to its unique chemical behavior. The presence of a furan moiety at the N-(furan-2-yl)methyl position introduces a significant level of flexibility and reactivity, while the phenoxymethyl group provides an additional layer of functional diversity. The core structure, which includes a 1,3,4-oxadiazole ring substituted with a sulfanyl group, further enhances the compound's potential as an intermediate in synthetic chemistry and as a building block for more complex molecular entities.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles as antimicrobial agents, anti-inflammatory agents, and even as components in anticancer therapies. The specific modification of the 1,3,4-oxadiazole ring in N-(furan-2-yl)methyl-2-{5-(phenoxymethyl)-1,3,4-oxadiazol}-2-ylsulfanyl}acetamide introduces a sulfanyl group at the 2-position, which can significantly influence the compound's interactions with biological targets. This modification has been shown to enhance binding affinity and selectivity in various pharmacological assays.

The incorporation of the phenoxymethyl group into the molecular framework also adds an important dimension to the compound's pharmacological profile. Phenoxymethyl derivatives are known for their ability to modulate enzyme activity and receptor binding. In particular, this group has been explored in the development of kinase inhibitors and other targeted therapies. The combination of these features in N-(furan-2-yl)methyl}-2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide suggests that it may exhibit multiple modes of action simultaneously.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the oxadiazole core through cyclocondensation reactions, followed by functionalization at the 2-position with a sulfanyl group. Subsequent modifications introduce the furan-methyl and phenoxymethyl groups through nucleophilic substitution or other coupling reactions. Each step must be meticulously controlled to avoid side reactions that could compromise the final product's integrity.

The pharmacological evaluation of N-(furan-2-yl)methyl}-2-{5-(phenoxymethyl)-1,
3,
4- oxadiazol-2-ylsulfanyl}acetamide has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory pathways. The compound's ability to modulate these pathways suggests that it could be developed into a therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with cellular receptors has been explored in vitro, indicating potential applications in oncology.

The structural features of this compound also make it an attractive scaffold for medicinal chemists seeking to develop novel drug candidates. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling researchers to fine-tune the pharmacological properties as needed. For instance, modifications at the furan-methyl position could alter metabolic stability or binding affinity, while changes at the sulfanyl group might enhance solubility or bioavailability.

In conclusion, N-(furan- ylylmethy l)-
2- {5- (
)-
) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable asset for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this molecule, its importance is likely to grow within both academic and industrial settings.